3-Cyclopropoxy-4-ethylpicolinaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-4-ethylpicolinaldehyde (CAS: Not formally assigned; Molecular Formula: C₁₁H₁₃NO₂) is a substituted picolinaldehyde derivative featuring a cyclopropoxy group at position 3 and an ethyl group at position 4. Its structure combines a strained cyclopropane ring with an aldehyde functional group, making it a molecule of interest in organic synthesis and pharmaceutical intermediate development. Current applications include its use as a precursor in the synthesis of heterocyclic compounds and ligands for catalysis .
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
3-cyclopropyloxy-4-ethylpyridine-2-carbaldehyde |
InChI |
InChI=1S/C11H13NO2/c1-2-8-5-6-12-10(7-13)11(8)14-9-3-4-9/h5-7,9H,2-4H2,1H3 |
InChI Key |
JGYWBDRYTQEINP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=NC=C1)C=O)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-ethylpicolinaldehyde typically involves the following steps:
Formation of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group.
Ethylation: The ethyl group is introduced via an alkylation reaction, often using ethyl halides in the presence of a base.
Aldehyde Formation: The aldehyde group is formed through oxidation of the corresponding alcohol using reagents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.
Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO4).
Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The cyclopropoxy group can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3).
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).
Substitution: Various nucleophiles such as amines, thiols, or halides.
Major Products:
Oxidation: 3-Cyclopropoxy-4-ethylpicolinic acid.
Reduction: 3-Cyclopropoxy-4-ethylpicolinyl alcohol.
Substitution: Products depend on the nucleophile used.
Scientific Research Applications
Chemistry: 3-Cyclopropoxy-4-ethylpicolinaldehyde is used as an intermediate in the synthesis of more complex organic molecules
Biology and Medicine: In biological research, this compound can be used to study the interactions of aldehyde-containing molecules with biological macromolecules. It may also serve as a precursor for the synthesis of bioactive compounds with potential therapeutic applications.
Industry: In the industrial sector, 3-Cyclopropoxy-4-ethylpicolinaldehyde can be used in the development of specialty chemicals and advanced materials. Its unique structure makes it a valuable component in the design of new materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-4-ethylpicolinaldehyde is not well-documented. as an aldehyde, it is likely to interact with nucleophilic sites on biological macromolecules, forming covalent adducts. This interaction can affect the function of enzymes and other proteins, potentially leading to biological effects.
Comparison with Similar Compounds
Key Findings
Substituent Effects :
- The cyclopropoxy group in 3-cyclopropoxy-4-ethylpicolinaldehyde imposes greater ring strain than methoxy or ethoxy substituents, enhancing electrophilicity at the aldehyde group. This contrasts with 3-cyclobutoxy analogues, where larger ring size reduces strain and reactivity .
- Ethyl groups (vs. methyl or propyl) balance steric bulk and solubility, enabling better solvent compatibility than propyl-substituted derivatives.
Reactivity :
- Aldehyde reactivity follows the trend: cyclopropoxy > methoxy > ethoxy > cyclobutoxy. Strain in the cyclopropane ring facilitates nucleophilic additions, such as hydrazone formation, at lower temperatures compared to methoxy analogues .
- Propyl-substituted derivatives exhibit reduced reactivity due to steric shielding of the aldehyde.
Thermal Stability :
- Cyclopropoxy derivatives decompose at lower temperatures (~265°C) than cyclobutoxy analogues (~290°C), likely due to strain-induced instability.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
